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Compound of Interest

Compound Name: (-)-GB-1a

Cat. No.: B593241

Disclaimer: The information provided pertains to (-)-Ginkgolide B, which is the likely identity of
the requested compound "(-)-GB-1a" based on available chemical and safety data.
Researchers must confirm the identity of their specific compound and consult their institution's
Environmental Health and Safety (EHS) department before proceeding with any disposal
protocol.

(-)-Ginkgolide B is a terpene lactone isolated from the Ginkgo biloba tree, utilized in laboratory
research for its various biological activities, including as a potent antagonist to the platelet-
activating factor receptor (PAFR). While it is not classified as a hazardous substance under
Regulation (EC) No 1272/2008 (CLP), proper handling and disposal are essential to ensure
laboratory safety and environmental protection.[1] Some suppliers indicate that it may cause
skin and eye irritation, as well as respiratory irritation.

Essential Safety and Handling Information

Before disposal, it is crucial to adhere to safe handling procedures. Always wear appropriate
personal protective equipment (PPE), including safety goggles with side protection, chemical-
resistant gloves (such as nitrile rubber), and a lab coat.[1] If handling the compound as a
powder, ensure adequate ventilation or work in a fume hood to avoid dust formation.[2] In case
of accidental release, sweep up the solid material, avoid generating dust, and place it into a
suitable, closed container for disposal.[2][3]

Quantitative Data Summary: (-)-Ginkgolide B
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The following table summarizes key quantitative data for (-)-Ginkgolide B.

Property Value

Molecular Formula C20H24010

Molecular Weight 424.40 g/mol

CAS Number 15291-77-7
Appearance White crystalline solid
Melting Point >300 °CJ[1]

Poorly soluble in water; Soluble in DMSO,

Solubility acetone, ethanol, ethyl acetate, and methanol.

[1]14]

- Stable under normal ambient and anticipated
Stability _ N
storage and handling conditions.[1][2]

Under fire conditions, may produce carbon

Hazardous Decomposition ] o
monoxide (CO) and carbon dioxide (CO2).[2]

Experimental Protocols: Disposal of (-)-Ginkgolide B

There are no specific experimental protocols for the chemical neutralization of (-)-Ginkgolide B
for disposal, primarily because it is not classified as a highly hazardous substance. The
standard procedure is segregation and disposal via a certified waste management service.

Step-by-Step Disposal Procedure:

o Segregation: Collect waste (-)-Ginkgolide B, including pure compound and any contaminated
materials (e.g., pipette tips, vials, gloves), in a dedicated, suitable, and clearly labeled waste
container.[1] The container should be in good condition, kept closed except when adding
waste, and compatible with the chemical.

o Labeling: Label the waste container as "Hazardous Waste" or as required by your
institution's EHS guidelines. The label should clearly state the contents, including the full
chemical name "(-)-Ginkgolide B," and any other components of the waste stream.
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o Storage: Store the sealed waste container in a designated, secure area away from
incompatible materials, such as strong oxidizers.[1][2]

o Consultation: Contact your institution's EHS department or the designated local waste
disposal expert to arrange for pickup and disposal.[1] They will provide specific instructions
based on local and national regulations.

o Contaminated Packaging: Handle contaminated packaging and empty containers in the
same manner as the substance itself.[1] Do not dispose of them in regular trash unless they
have been thoroughly decontaminated. For empty containers, the first rinse should be
collected as hazardous waste.[5]

» Prohibited Disposal: Do not dispose of (-)-Ginkgolide B down the drain or in household
garbage.[1]

Disposal Workflow Diagram
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Step 1: Preparation & Segregation

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste (-)-Ginkgolide B
and Contaminated Materials

:

Place in a Dedicated,
Compatible Waste Container

Step 2: Labelvng & Storage

Securely Seal the Container

'

Label Container Clearly:
'Hazardous Waste'
'(-)-Ginkgolide B’

'

Store in Designated Secure Area
Away from Incompatibles

Step 3: Finlal Disposal

Consult EHS / Local
Waste Authority

Prohibited:
- No Drain Disposal
- No General Trash

Arrange for Professional Pickup
and Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of (-)-Ginkgolide B.
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It is imperative for all laboratory personnel to follow the guidance of their institutional EHS
office, as they will be familiar with the specific federal, state, and local regulations governing
chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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